ROCK2
  • Glycyl H-1152 hydrochloride
    Glycyl H-1152 hydrochloride
    • Cat. No.:
    • B024257
    • CAS No.:
    • Molecular Formula:
    • C18H26Cl2N4O3S
    • Molecular Weight:
    • 449.4 g/mol
    Description
    Two Rho-associated kinases (ROCK), ROCK1 and ROCK2, act downstream of the G protein Rho to regulate cytoskeletal stability. The ROCKs play important roles in diverse cellular functions including cell adhesion an...
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  • GSK269962A hydrochloride
    GSK269962A hydrochloride
    • Cat. No.:
    • B607800
    • CAS No.:
    • Molecular Formula:
    • C29H31ClN8O5
    • Molecular Weight:
    • 607.1 g/mol
    Description
    GSK269962 is a selective ROCK inhibitor with IC50 values of 1.6 and 6 nM for ROCK-I and ROCK-II, respectively. GSK 269962 could reverse corticosterone-induced depressive-like behaviour and changes in cystometric...
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  • LIMK-IN-1
    LIMK-IN-1
    • Cat. No.:
    • B608578
    • CAS No.:
    • Molecular Formula:
    • C20H21BrN8
    • Molecular Weight:
    • 453.3 g/mol
    Description
    LIMK-IN-22j is a potent and selective LIMK inhibitor.
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  • LX7101
    LX7101
    • Cat. No.:
    • B608707
    • CAS No.:
    • 1192189-69-7
    • Molecular Formula:
    • C23H29N7O3
    • Molecular Weight:
    • 451.5 g/mol
    Description
    LX-7101 is under investigation in clinical trial NCT01528111 (Study to Evaluate the Safety, Tolerability, and Efficacy of LX7101 in Subjects With Primary Open-angle Glaucoma or Ocular Hypertension).
    structure...
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  • RKI-1313
    RKI-1313
    • Cat. No.:
    • B610500
    • CAS No.:
    • Molecular Formula:
    • C17H16N4O2S
    • Molecular Weight:
    • 340.4 g/mol
    Description
    RKI-1313 is an inhibitor of Rho-associated kinase 1 (ROCK1) and 2 (IC50s = 34 and 8 µM, respectively). It has been used as a negative control for the ROCK inhibitor RKI-1447.
    RKI-1313 Negative control for RKI...
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  • Fasudil hydrochloride
    Fasudil hydrochloride
    • Cat. No.:
    • B1178682
    • CAS No.:
    • 133337-43-6
    • Molecular Formula:
    • C14H18ClN3O2S
    • Molecular Weight:
    • 0
    Description
    Fasudil hydrochloride is a hydrochloride obtained by reaction of fasudil with one equivalent of hydrochloric acid. It has a role as an antihypertensive agent, a calcium channel blocker, an EC 2.7.11.1 (non-speci...
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  • Rho-Kinase-IN-1
    Rho-Kinase-IN-1
    • Cat. No.:
    • B1360949
    • CAS No.:
    • Molecular Formula:
    • C20H24N4S
    • Molecular Weight:
    • 352.5 g/mol
    Description
    Rho-Kinase-IN-1 is a useful research compound. Its molecular formula is C20H24N4S and its molecular weight is 352.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Rho-Kinase-IN-1 suitable f...
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  • SAR407899
    SAR407899
    • Cat. No.:
    • B1681456
    • CAS No.:
    • 923359-38-0
    • Molecular Formula:
    • C14H16N2O2
    • Molecular Weight:
    • 244.29 g/mol
    Description
    SAR-407899 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 3 investigational indications.
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  • SR-3677
    SR-3677
    • Cat. No.:
    • B1682621
    • CAS No.:
    • 1072959-67-1
    • Molecular Formula:
    • C22H24N4O4
    • Molecular Weight:
    • 408.4 g/mol
    Description
    SR 3677 is a potent, ATP-competitive inhibitor of Rho-associated kinases (ROCKs) that shows greater potency against ROCK2 than ROCK1 in enzyme and cell-based assays (IC50 values are 3 and 56 nM, respectively). A...
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  • CMPD101
    CMPD101
    • Cat. No.:
    • B12391602
    • CAS No.:
    • Molecular Formula:
    • C23H21BrN2O4
    • Molecular Weight:
    • 469.3 g/mol
    Description
    CMPD101 is a useful research compound. Its molecular formula is C23H21BrN2O4 and its molecular weight is 469.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CMPD101 suitable for many resea...
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